Cas no 68742-28-9 (5-Ethylindole)
5-Ethylindole is a heterocyclic aromatic compound featuring an ethyl substituent at the 5-position of the indole ring. This modification enhances its utility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The ethyl group improves lipophilicity, making it valuable for applications requiring increased solubility in nonpolar media. Its indole core serves as a versatile scaffold for constructing complex molecules, including bioactive compounds and functional materials. 5-Ethylindole is characterized by high purity and stability, ensuring consistent performance in reactions such as electrophilic substitution or metal-catalyzed cross-coupling. Its well-defined structure makes it a reliable intermediate for research and industrial applications.
5-Ethylindole structure
Product Name:5-Ethylindole
CAS No:68742-28-9
MF:C10H11N
MW:145.201042413712
MDL:MFCD00047201
CID:58852
PubChem ID:12399210
Update Time:2025-10-29
5-Ethylindole Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethylindole
- 5-ethyl-1H-indole
- 1H-Indole,5-ethyl
- 5-Aethyl-indol
- 5-ethyl-indole
- SCHEMBL763201
- AKOS006283207
- FT-0620380
- 68742-28-9
- A836231
- MFCD00047201
- SY013911
- OLOBSRWDALLNKY-UHFFFAOYSA-N
- E-7870
- GS-5483
- AM20080933
- 1H-Indole, 5-ethyl-
- DTXSID20496385
- DB-023097
-
- MDL： MFCD00047201
- Inchi： 1S/C10H11N/c1-2-8-3-4-10-9(7-8)5-6-11-10/h3-7,11H,2H2,1H3
- InChI Key： OLOBSRWDALLNKY-UHFFFAOYSA-N
- SMILES： N1C=CC2C=C(C=CC1=2)CC
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Color/Form: Light yellow or total crystalline
- Density: 1.078
- Boiling Point: 281.9℃ at 760 mmHg
- Flash Point: 119.876 °C
- PSA: 15.79000
- LogP: 2.73030
- Solubility: Almost insoluble in water, soluble in alcohols, acetone.
5-Ethylindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148067-5g |
5-Ethylindole |
68742-28-9 | 95% | 5g |
$518 | 2021-08-05 | |
| TRC | E919985-25mg |
5-Ethylindole |
68742-28-9 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E919985-50mg |
5-Ethylindole |
68742-28-9 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E919985-200mg |
5-Ethylindole |
68742-28-9 | 200mg |
$ 135.00 | 2022-06-05 | ||
| Chemenu | CM148067-250mg |
5-Ethylindole |
68742-28-9 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM148067-1g |
5-Ethylindole |
68742-28-9 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM148067-5g |
5-Ethylindole |
68742-28-9 | 95%+ | 5g |
$*** | 2023-03-31 | |
| abcr | AB336279-250 mg |
5-Ethylindole, 98%; . |
68742-28-9 | 98% | 250mg |
€374.40 | 2023-04-26 | |
| abcr | AB336279-1 g |
5-Ethylindole, 98%; . |
68742-28-9 | 98% | 1g |
€716.50 | 2023-04-26 | |
| Fluorochem | 221620-250mg |
5-Ethylindole |
68742-28-9 | 95% | 250mg |
￡131.00 | 2022-03-01 |
5-Ethylindole Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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